Cas no 852138-31-9 (4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

4-Bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide is a synthetic organic compound featuring a carbazole core substituted with a bromobenzamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and materials research. The bromine substituent enhances reactivity for further functionalization, while the carbazole scaffold contributes to potential biological activity, particularly in CNS-targeted applications. Its well-defined molecular architecture allows for precise modifications, supporting its use in drug discovery and development. The compound’s stability under standard conditions ensures reliable handling in laboratory settings. It is commonly employed in medicinal chemistry for exploring structure-activity relationships and developing novel therapeutic agents.
4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide structure
852138-31-9 structure
Product Name:4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
CAS No:852138-31-9
MF:C20H19BrN2O
MW:383.281664133072
CID:5990516
PubChem ID:5204345
Update Time:2025-06-26

4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
    • 4-bromo-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
    • Benzamide, 4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
    • F0651-0303
    • DTXSID60409752
    • 852138-31-9
    • 4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
    • 6259-60-5
    • AKOS015859265
    • Inchi: 1S/C20H19BrN2O/c21-15-8-6-14(7-9-15)20(24)22-12-13-5-10-19-17(11-13)16-3-1-2-4-18(16)23-19/h5-11,23H,1-4,12H2,(H,22,24)
    • InChI Key: WXLFUFIDZUCWOY-UHFFFAOYSA-N
    • SMILES: C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)(=O)C1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 382.06808g/mol
  • Monoisotopic Mass: 382.06808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 44.9Ų

4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0651-0303-2μmol
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0651-0303-5μmol
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0651-0303-10μmol
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0651-0303-20μmol
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0651-0303-1mg
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0651-0303-2mg
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0651-0303-3mg
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0651-0303-4mg
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0651-0303-5mg
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0651-0303-10mg
4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
852138-31-9 90%+
10mg
$79.0 2023-05-17

Additional information on 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

4-Bromo-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide: A Comprehensive Overview

The compound with CAS No 852138-31-9, commonly referred to as 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a bromine atom attached to a benzene ring and a carbazole moiety. The combination of these functional groups makes it a versatile building block in organic synthesis and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of palladium-catalyzed coupling reactions has proven to be particularly effective in constructing the carbon-carbon bonds within this molecule. These developments highlight the importance of this compound as a key intermediate in the synthesis of more complex structures.

The structural features of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide make it an attractive candidate for applications in drug discovery and materials science. The bromine atom at the para position of the benzene ring contributes to its electronic properties, while the carbazole moiety introduces aromaticity and potential for π-π interactions. These characteristics have led to its use in designing novel materials for organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In the field of pharmacology, 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide has shown promising activity in preclinical studies. Researchers have investigated its potential as an anti-cancer agent due to its ability to modulate key cellular pathways involved in tumor growth and metastasis. Additionally, its unique structure has been leveraged to develop targeted drug delivery systems, enhancing its therapeutic efficacy while minimizing side effects.

The synthesis of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide involves a multi-step process that typically begins with the preparation of intermediates such as bromobenzaldehyde and tetrahydrocarbazole derivatives. These intermediates are then subjected to condensation reactions under controlled conditions to form the final product. The optimization of these steps has been a focal point of recent research efforts, driven by the need for scalable and sustainable production methods.

From an environmental standpoint, the development of eco-friendly synthesis routes for 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide is gaining traction. Scientists are exploring the use of renewable feedstocks and biodegradable solvents to reduce the ecological footprint associated with its production. Such initiatives align with global efforts to promote green chemistry principles across various industries.

In conclusion, 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)methylbenzamide (CAS No 852138-31-9) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and diverse applications continue to inspire innovative solutions across multiple disciplines. As research progresses further into its properties and potential uses

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited